Cas no 946314-77-8 (2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine)
2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine Chemical and Physical Properties
Names and Identifiers
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- 2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
- 4-Pyrimidinamine, 2-[4-[(3-chlorophenyl)sulfonyl]-1-piperazinyl]-6-methyl-N-(4-methylphenyl)-
- AKOS021704252
- 946314-77-8
- 2-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
- 2-(4-((3-chlorophenyl)sulfonyl)piperazin-1-yl)-6-methyl-N-(p-tolyl)pyrimidin-4-amine
- F2076-0145
- 2-[4-(3-chlorophenyl)sulfonylpiperazin-1-yl]-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
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- Inchi: 1S/C22H24ClN5O2S/c1-16-6-8-19(9-7-16)25-21-14-17(2)24-22(26-21)27-10-12-28(13-11-27)31(29,30)20-5-3-4-18(23)15-20/h3-9,14-15H,10-13H2,1-2H3,(H,24,25,26)
- InChI Key: LPHRTSQHDWMCSZ-UHFFFAOYSA-N
- SMILES: C1(N2CCN(S(C3=CC=CC(Cl)=C3)(=O)=O)CC2)=NC(C)=CC(NC2=CC=C(C)C=C2)=N1
Computed Properties
- Exact Mass: 457.1339239g/mol
- Monoisotopic Mass: 457.1339239g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 674
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 86.8Ų
Experimental Properties
- Density: 1.358±0.06 g/cm3(Predicted)
- Boiling Point: 678.2±65.0 °C(Predicted)
- pka: 9.20±0.10(Predicted)
2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2076-0145-1mg |
2-[4-(3-chlorobenzenesulfonyl)piperazin-1-yl]-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine |
946314-77-8 | 90%+ | 1mg |
$54.0 | 2023-05-16 |
2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine
Comprehensive Overview of 2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 946314-77-8)
2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine (CAS No. 946314-77-8) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the pyrimidine class, which is widely recognized for its role in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. The presence of a piperazine moiety and a chlorobenzenesulfonyl group enhances its binding affinity and selectivity, making it a promising candidate for further investigation.
In recent years, the scientific community has shown growing interest in small-molecule inhibitors and signal transduction modulators, which align with the structural characteristics of 2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine. Researchers are particularly intrigued by its potential applications in cancer therapy, inflammatory diseases, and central nervous system (CNS) disorders. The compound's ability to interact with specific enzyme targets and receptor proteins has been a focal point of preclinical studies, with some suggesting its utility in personalized medicine approaches.
The synthesis of 2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine involves multi-step organic reactions, including sulfonylation, amination, and cyclization processes. These methods are well-documented in peer-reviewed journals, highlighting the compound's reproducibility and scalability for industrial applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to ensure its purity and structural integrity, which are critical for regulatory compliance and clinical translation.
From a commercial perspective, 2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine is available through specialized chemical suppliers and contract research organizations (CROs). Its demand has been steadily increasing, driven by the expansion of drug discovery pipelines and the need for novel pharmacophores. The compound's CAS No. 946314-77-8 serves as a unique identifier in global databases, facilitating its traceability and procurement for academic and industrial researchers alike.
Environmental and safety considerations are also paramount when handling 2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine. Standard laboratory protocols, including the use of personal protective equipment (PPE) and proper waste disposal methods, are recommended to mitigate any potential risks. Regulatory agencies such as the FDA and EMA provide guidelines for the safe use of such compounds in research settings, ensuring compliance with international standards.
Looking ahead, the future of 2-4-(3-chlorobenzenesulfonyl)piperazin-1-yl-6-methyl-N-(4-methylphenyl)pyrimidin-4-amine appears promising, with ongoing studies exploring its mechanism of action and structure-activity relationships (SAR). Innovations in computational chemistry and AI-driven drug design are expected to further elucidate its therapeutic potential, potentially leading to breakthroughs in precision medicine. As the scientific community continues to unravel its complexities, this compound is poised to play a pivotal role in advancing biomedical research and pharmaceutical development.
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